Cas no 1782250-14-9 (2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid
• CAS No: 1782250-14-9
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 5956685
• PubChem ID: 84054380
• Update Time: 2025-10-20

2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-fluoro-2,6-dimethoxy-
• 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid
• EN300-1846605
• 1782250-14-9

• Inchi： 1S/C10H11FO4/c1-14-8-4-3-7(11)10(15-2)6(8)5-9(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： NSQCRUISWFIKOZ-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(OC)C=CC(F)=C1OC

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 339.9±37.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid

Recent Advances in the Application of 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid (CAS: 1782250-14-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid (CAS: 1782250-14-9) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This fluorinated aromatic acetic acid derivative has attracted significant attention due to its unique structural features that combine electron-withdrawing fluorine substitution with methoxy group modifications, creating a versatile platform for drug discovery and biochemical probe development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potential as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). The fluorine substitution at the 3-position and methoxy groups at 2,6-positions create a distinctive electronic environment that influences both the compound's physicochemical properties and biological activity. Molecular docking studies suggest this scaffold shows preferential binding to cyclooxygenase-2 (COX-2) over COX-1, potentially offering improved selectivity profiles compared to traditional NSAIDs.

In synthetic chemistry applications, researchers from the University of Cambridge (Nature Chemistry, 2024) have utilized 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid as a building block for constructing complex molecular architectures. The compound's stability under various reaction conditions, combined with the orthogonal reactivity of its functional groups, makes it particularly valuable for multi-step synthetic routes. Recent work has focused on its use in palladium-catalyzed cross-coupling reactions, where the fluorine atom serves as both a directing group and a potential leaving group in subsequent transformations.

From a pharmacological perspective, preclinical studies (Bioorganic & Medicinal Chemistry Letters, 2024) have investigated derivatives of 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid as potential modulators of inflammatory pathways. The compound's core structure has shown remarkable versatility, with modifications at the acetic acid moiety leading to compounds with varied biological activities, including promising candidates for treating chronic inflammatory conditions with reduced gastrointestinal side effects compared to current therapies.

The compound's application extends to chemical biology, where it has been employed as a molecular probe to study enzyme-substrate interactions. Recent work published in ACS Chemical Biology (2023) describes its use in activity-based protein profiling experiments, taking advantage of the fluorine atom as a ¹⁹F NMR handle for studying protein-ligand interactions in complex biological systems. This approach has provided new insights into off-target effects of related pharmaceutical compounds.

Manufacturing and scale-up considerations for 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid have also seen significant advancements. A 2024 report in Organic Process Research & Development details an improved synthetic route that achieves 85% overall yield from commercially available starting materials, addressing previous challenges in the large-scale production of this valuable intermediate. The new process features greener chemistry approaches, including reduced solvent usage and milder reaction conditions.

Looking forward, the unique properties of 2-(3-fluoro-2,6-dimethoxyphenyl)acetic acid continue to inspire innovative applications across multiple domains of chemical and pharmaceutical research. Ongoing clinical trials involving derivatives of this compound are expected to report results in 2025, potentially validating its therapeutic potential. Meanwhile, its utility as a versatile synthetic building block ensures it will remain an important tool in medicinal chemistry for years to come.